Cas no 865544-16-7 (N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide)

• Product Name: N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide
• CAS No: 865544-16-7
• MF: C₁₂H₁₃ClN₂OS
• MW: 268.762420415878
• CID: 5776345
• PubChem ID: 2104717
• Update Time: 2025-05-27

N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide Chemical and Physical Properties

Names and Identifiers

• N-[(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]propanamide
• 865544-16-7
• (E)-N-(6-chloro-3-ethylbenzo[d]thiazol-2(3H)-ylidene)propionamide
• N-(6-chloro-3-ethyl-1,3-benzothiazol-2-ylidene)propanamide
• SR-01000012290
• F1381-0365
• AKOS024608282
• SR-01000012290-1
• Propanamide, N-(6-chloro-3-ethyl-2(3H)-benzothiazolylidene)-
• N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide

• Inchi： 1S/C12H13ClN2OS/c1-3-11(16)14-12-15(4-2)9-6-5-8(13)7-10(9)17-12/h5-7H,3-4H2,1-2H3/b14-12-
• InChI Key： KNQUILANLSDCFN-OWBHPGMISA-N
• SMILES： ClC1C=CC2=C(C=1)S/C(=N\C(CC)=O)/N2CC

Computed Properties

• Exact Mass: 268.0437119g/mol
• Monoisotopic Mass: 268.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58Ų

Additional information on N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide

Research Briefing on N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide (CAS: 865544-16-7)

N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide (CAS: 865544-16-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

The synthesis of N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide involves a multi-step process that ensures high purity and yield. Key steps include the condensation of 6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-amine with propionic acid derivatives under controlled conditions. Advanced analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography have been employed to confirm the structural integrity and stereochemical configuration of the compound.

Recent pharmacological studies have demonstrated that N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide exhibits potent inhibitory activity against specific kinases involved in inflammatory pathways. In vitro assays using human cell lines have revealed a dose-dependent reduction in pro-inflammatory cytokine production, suggesting its potential as an anti-inflammatory agent. Furthermore, the compound has shown selective binding affinity to certain oncogenic targets, indicating its applicability in cancer therapy.

In vivo studies conducted on rodent models have provided preliminary evidence of the compound's bioavailability and safety profile. Pharmacokinetic analyses indicate moderate plasma half-life and good tissue penetration, with minimal off-target effects observed at therapeutic doses. These findings support further investigation into its clinical potential, particularly for chronic inflammatory diseases and certain malignancies.

Despite these promising results, challenges remain in optimizing the compound's solubility and metabolic stability. Current research efforts are directed towards structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the development of derivatives with improved pharmacokinetic profiles.

The therapeutic potential of N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide extends beyond its initial applications. Recent exploratory studies have hinted at its possible utility in neurodegenerative disorders, owing to its ability to cross the blood-brain barrier and modulate neuronal signaling pathways. However, these findings require further validation through rigorous preclinical testing.

In conclusion, N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide represents a promising scaffold for drug development across multiple therapeutic areas. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation. Continued research into its mechanism of action, structure-activity relationships, and potential clinical applications will be crucial in realizing its full therapeutic potential.